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Compound of Interest

Compound Name: TCH-165

Cat. No.: B15574148

For researchers, scientists, and drug development professionals, the proper disposal of
chemical reagents is a critical component of laboratory safety and environmental responsibility.
This document provides a comprehensive guide to the proper disposal procedures for TCH-
165, a modulator of proteasome assembly. Due to the absence of a specific Safety Data Sheet
(SDS) from manufacturers, these procedures are based on general best practices for
hazardous chemical waste management and the known chemical class of TCH-165.

Immediate Safety and Handling Considerations

Before beginning any disposal procedure, it is imperative to handle TCH-165 with appropriate
personal protective equipment (PPE). As a biologically active compound with unknown long-
term health effects, caution is paramount.

Personal Protective Equipment (PPE)

Eye Protection

Hand Protection

Body Protection

Respiratory Protection

Step-by-Step Disposal Protocol
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The following step-by-step protocol outlines the recommended procedure for the disposal of
TCH-165 and associated materials.

Step 1: Waste Segregation and Collection

o Designated Waste Container: All waste materials containing TCH-165, including unused neat
compound, solutions, and contaminated consumables (e.g., pipette tips, vials, gloves), must
be collected in a designated hazardous waste container.

» Container Compatibility: The container must be made of a material compatible with organic
solvents if TCH-165 is in solution. A high-density polyethylene (HDPE) or glass container is
generally suitable.

e Avoid Mixing: Do not mix TCH-165 waste with other waste streams unless explicitly
approved by your institution's Environmental Health and Safety (EHS) department.
Incompatible chemicals can react, leading to dangerous situations.

Step 2: Labeling of Hazardous Waste

Proper labeling of the waste container is a critical regulatory requirement and ensures the
safety of all personnel handling the waste.

o Clear Identification: The container must be clearly labeled with the words "Hazardous
Waste".[1][2]

e Full Chemical Name: Write the full chemical name: "TCH-165 (Enhancer of 20S proteasome
assembly)".

o Composition: List all contents of the container, including solvents and their approximate
concentrations.

e Hazard Information: Indicate any known or suspected hazards. Since the specific hazards of
TCH-165 are not well-documented, it is prudent to label it as "Biologically Active" and
"Handle with Care."

Step 3: Storage of Hazardous Waste
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Proper storage of the hazardous waste container prior to disposal is essential to prevent
accidents and exposure.

e Secure Location: Store the waste container in a designated, secure area, such as a satellite
accumulation area or a main hazardous waste storage facility.

e Secondary Containment: Place the primary waste container in a secondary container to
contain any potential leaks or spills.[3]

e Segregation: Store the container away from incompatible materials.
Step 4: Final Disposal

o Contact EHS: Once the waste container is full or ready for disposal, contact your institution's
EHS department or a licensed hazardous waste disposal contractor.

o Professional Disposal: TCH-165 waste should be disposed of through a licensed and
approved hazardous waste management company that can handle chemical and biologically
active materials.[4] Never dispose of TCH-165 down the drain or in the regular trash.[5]

Experimental Protocols Cited

While no specific experimental protocols for the disposal of TCH-165 were found, the general
principles of laboratory chemical waste disposal are well-established. The procedures outlined
above are based on guidelines from various safety and regulatory bodies.

Visualizing the Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of TCH-165.

...........................
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Caption: Logical workflow for the safe disposal of TCH-165.

Signaling Pathway of TCH-165

For informational purposes, the following diagram illustrates the known signaling pathway
affected by TCH-165. This highlights its biological activity and underscores the importance of
careful handling and disposal.
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Caption: TCH-165 enhances 20S proteasome assembly and protein degradation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of TCH-165: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15574148#tch-165-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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